Cas no 282109-03-9 (1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione)

• Product Name: 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione
• CAS No: 282109-03-9
• MF: C₁₂H₁₄N₂O₂S₂
• MW: 282.381760120392
• CID: 5025257
• Update Time: 2025-06-11

1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazole-2-thione
• Oprea1_574622
• 1,3-dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione
• 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione

• Inchi： 1S/C12H14N2O2S2/c1-9-4-6-10(7-5-9)18(15,16)11-8-13(2)12(17)14(11)3/h4-8H,1-3H3
• InChI Key： NMJXWKPOSKTVCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN(C)C(N1C)=S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 471
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1

Additional information on 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione

Introduction to 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione (CAS No. 282109-03-9)

1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 282109-03-9, belongs to the imidazole-thione class, a structural motif known for its broad spectrum of biological activities. The presence of a sulfonyl group attached to a phenyl ring and the unique imidazole-thione core makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione contribute to its potential pharmacological properties. The imidazole-thione moiety is particularly interesting due to its ability to interact with biological targets in multiple ways. For instance, the sulfur atom in the thione group can form hydrogen bonds and participate in coordination interactions with metal ions, which is often exploited in designing bioactive molecules. Additionally, the sulfonyl group enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazole derivatives have been extensively studied due to their role as scaffolds in various pharmacological applications. 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione represents an advanced derivative that combines structural complexity with functional diversity. This compound has been synthesized through multi-step organic reactions that meticulously control the regioselectivity and stereochemistry of the sulfonylation and thiolation processes.

The synthesis of 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione involves several key steps. Initially, the formation of the imidazole ring is achieved through condensation reactions between appropriate precursors. Subsequently, the introduction of the sulfonyl group at the 4-position is carried out using suitable sulfonylation reagents under controlled conditions. Finally, the thiolation at the 2-position is performed to complete the molecular structure. Each step is carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

One of the most compelling aspects of 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione is its potential as an inhibitor of various enzymatic targets. The combination of electronic and steric effects from its substituents allows it to interact with proteins in a highly specific manner. For example, studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in signal transduction pathways. Such activities are of great interest in oncology research due to their potential role in modulating cellular proliferation and survival.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione with unprecedented accuracy. Molecular docking simulations have been used to identify potential binding pockets on target proteins and assess how this compound might interact with them at an atomic level. These studies provide valuable insights into optimizing its structure for improved potency and selectivity.

In vitro studies have begun to unravel the pharmacological profile of 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound’s ability to disrupt critical cellular processes without significant toxicity toward normal cells makes it an attractive candidate for further development as an anticancer agent. Additionally, its interaction with mitochondrial DNA repair enzymes has been explored as a potential mechanism for inducing apoptosis in tumor cells.

The pharmacokinetic properties of 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione are also being evaluated as part of its preclinical assessment. Factors such as solubility, stability in biological fluids, and metabolic degradation pathways are critical determinants of its suitability for therapeutic use. Preliminary data suggest that this compound exhibits reasonable bioavailability and moderate half-life upon oral administration in animal models.

As research progresses, 1,3-Dimethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazole-2-thione may find applications beyond oncology. Its structural framework suggests potential utility in treating inflammatory diseases by modulating immune responses or in neurodegenerative disorders by interacting with specific neurotransmitter receptors. The versatility of heterocyclic compounds like this one underscores their importance as versatile tools in medicinal chemistry.

The development pipeline for 1,3-Dimethyl-4-[ ( 4 - methylphenyl ) sulfonyl ] - 1 , 3 - dihydro - 2 H - imidazole - 2 - thione is still in its early stages but holds significant promise for future breakthroughs. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design techniques。